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Compound of Interest

Compound Name: SA72

Cat. No.: B8722744

Compound: Propidium lodide (PlI)

Introduction: Propidium lodide (PI) is a fluorescent intercalating agent widely used in flow
cytometry to identify and quantify dead cells within a population.[1][2] As a membrane-
impermeant dye, Pl is excluded from viable cells that possess an intact plasma membrane.[1]
[3] However, in cells with compromised membranes, a hallmark of late apoptosis and necrosis,
Pl can enter, intercalate into the double-stranded DNA, and emit a strong red fluorescence.[4]
This characteristic allows for the straightforward discrimination between live and dead cell
populations. Furthermore, due to its stoichiometric binding to DNA, Pl is a valuable tool for cell
cycle analysis, enabling the quantification of cells in GO/G1, S, and G2/M phases.

Mechanism of Action: Propidium lodide binds to DNA by intercalating between the base pairs
with little to no sequence preference. In an aqueous solution, Pl has a low quantum yield.
However, upon binding to DNA, its fluorescence is enhanced 20- to 30-fold. Live cells, with
their intact plasma membranes, actively exclude PI. In contrast, dead or dying cells lose their
membrane integrity, allowing Pl to enter and bind to the cellular DNA. This results in a
significant increase in red fluorescence when excited by a 488 nm laser, making PI-positive
cells easily detectable by flow cytometry.

Data Presentation

Table 1: Spectral Properties of Propidium lodide
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Property Wavelength (nm)

Excitation Maximum 493 - 535

Emission Maximum 617 - 636

Common Laser Line 488 nm (Blue)

Common Emission Filter >615 nm (e.g., FL-2 or FL-3 channel)

Table 2: Typical Reagent Concentrations and Incubation Parameters

L Working Incubation Incubation
Application Reagent . .
Concentration Time Temperature
Room
Cell Viability Propidium lodide 1 - 10 pg/mL 1 - 15 minutes Temperature or
on Ice
Room
Cell Cycle o ) )
) Propidium lodide 50 pg/mL 15 - 30 minutes Temperature or
Analysis
37°C
Room
Cell Cycle ]
] RNase A 100 pg/mL 30 minutes Temperature or
Analysis 37°C

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Mechanism of Propidium lodide for cell viability assessment.
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Start:
Cell Suspension

1. Harvest & Wash Cells
(e.g., 1x1076 cells)

2. Wash with PBS
(300 x g, 5 min)
3. Resuspend in
Staining Buffer

4. Add PI Staining Solution
(e.g., 5-10 uL)
5. Incubate in Dark
(5-15 min, on ice)

6. Analyze on Flow Cytometer
(Do Not Wash)

End:
Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8722744#compound-name-for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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